Cas no 2161573-63-1 (5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid)

• Product Name: 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid
• CAS No: 2161573-63-1
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 5965219
• PubChem ID: 165778197
• Update Time: 2025-05-27

5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid
• 5-chloro-2-[(pent-1-yn-3-yl)amino]pyridine-3-carboxylic acid
• EN300-1449589
• 2161573-63-1

• Inchi： 1S/C11H11ClN2O2/c1-3-8(4-2)14-10-9(11(15)16)5-7(12)6-13-10/h1,5-6,8H,4H2,2H3,(H,13,14)(H,15,16)
• InChI Key： YTXBWZMFXNHDBN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(=O)O)=C1)NC(C#C)CC

Computed Properties

• Exact Mass: 238.0509053g/mol
• Monoisotopic Mass: 238.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.2Ų

Additional information on 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid

Comprehensive Overview of 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid (CAS No. 2161573-63-1)

The compound 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid (CAS No. 2161573-63-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a pyridine-carboxylic acid backbone with a chloro-substituted aromatic ring and an alkyne-functionalized amine side chain. This configuration grants it distinct physicochemical properties, making it a subject of interest in modern drug discovery and material science applications.

In recent years, researchers have focused on heterocyclic compounds like this derivative due to their versatile biological activities. The presence of both electron-withdrawing (chloro) and electron-donating (amino) groups creates a balanced electronic profile that may influence binding affinity in biological systems. Current studies explore its potential as a building block for kinase inhibitors or antibacterial agents, aligning with the growing demand for novel antimicrobial compounds in the post-antibiotic era.

The synthetic route for 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid typically involves multi-step organic transformations, including Sonogashira coupling for alkyne introduction and selective amide bond formation. Its CAS registry number 2161573-63-1 serves as a unique identifier in chemical databases, facilitating literature searches and patent investigations. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy to verify purity and structural integrity.

From a commercial perspective, this compound falls into the category of fine chemicals and pharmaceutical intermediates. Market trends show increasing demand for such specialized molecules, particularly in the development of targeted therapies and precision medicine approaches. The alkyne functionality present in its structure makes it particularly valuable for click chemistry applications, a technique widely adopted in bioconjugation and drug delivery system development.

Environmental and safety considerations for handling 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended during manipulation. Storage typically requires protection from moisture and light at controlled temperatures to maintain stability.

The scientific community continues to investigate derivatives of aminopyridine carboxylic acids for various applications. Recent publications highlight their potential in neurological research, particularly regarding ion channel modulation, which remains a hot topic in neuroscience and pain management studies. The specific substitution pattern in CAS 2161573-63-1 offers unique opportunities for structure-activity relationship (SAR) studies in these areas.

For researchers sourcing this material, quality parameters such as HPLC purity, residual solvent content, and isomeric purity become critical specifications. Current Good Manufacturing Practice (cGMP) standards may apply for pharmaceutical applications, driving innovation in synthetic methodology development. The compound's logP value and aqueous solubility profile are frequently analyzed to predict bioavailability in biological systems.

Emerging applications in material science explore the use of such conjugated systems in organic electronics. The π-electron system created by the pyridine core and alkyne side chain suggests potential utility in organic semiconductors or photovoltaic materials, aligning with global interest in sustainable energy solutions. Computational chemistry studies often precede experimental work to predict electronic properties of these molecular architectures.

Patent landscape analysis reveals growing intellectual property activity around functionalized pyridine derivatives, with 2161573-63-1 appearing in several recent applications. This reflects the compound's relevance in contemporary medicinal chemistry and the competitive nature of small molecule drug discovery. Researchers should conduct thorough freedom-to-operate analyses before developing commercial applications.

In analytical method development, this compound presents challenges typical of polar heterocycles, requiring optimized chromatographic conditions for accurate quantification. Modern techniques like UHPLC-MS/MS have improved detection sensitivity in complex matrices, supporting pharmacokinetic studies and metabolite identification in preclinical research.

The global market for specialty chemical intermediates like 5-chloro-2-(pent-1-yn-3-yl)aminopyridine-3-carboxylic acid shows steady growth, driven by pharmaceutical R&D investment. Regional production hubs in Asia, Europe, and North America compete on both quality and cost parameters, with stringent regulatory requirements influencing supply chain dynamics. Current pricing trends reflect the compound's position as a research-grade material rather than a bulk commodity.

Future research directions may explore the compound's potential in biocatalysis or enzyme inhibition, areas gaining attention in green chemistry initiatives. The combination of its hydrogen bond donor/acceptor sites with hydrophobic character makes it an interesting candidate for protein-ligand interaction studies, particularly in fragment-based drug discovery approaches.